Cas no 1261646-15-4 (3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261646-15-4
• MF: C₁₁H₈ClF₅O₃
• MW: 318.624440193176
• CID: 4989226
• Update Time: 2025-06-08

3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H8ClF5O3/c12-4-3-7(18)6-1-2-8(20-11(15,16)17)9(5-6)19-10(13)14/h1-2,5,10H,3-4H2
• InChI Key： CLXNQWMSXXXOCS-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=C(C=1)OC(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Additional information on 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone

3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone: A Comprehensive Overview

3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone, also known by its CAS number 1261646-15-4, is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its aromatic ring system, which is substituted with a chlorine atom at the 3-position and two methoxy groups—specifically, a difluoromethoxy group at the 3' position and a trifluoromethoxy group at the 4' position. The presence of these substituents imparts distinctive chemical properties, making this compound a subject of interest for researchers exploring its potential applications in various industries.

The synthesis of 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone involves a multi-step process that typically begins with the preparation of the aromatic ring system. Researchers often utilize Friedel-Crafts acylation or other electrophilic substitution reactions to introduce the propiophenone moiety onto the benzene ring. Subsequent steps involve the introduction of the chlorine and methoxy groups through nucleophilic substitution or directed metallation techniques. The precise control of reaction conditions, such as temperature and catalyst selection, is crucial to achieving high yields and ensuring the desired regioselectivity of the substituents.

Recent studies have highlighted the potential of 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone as a precursor for advanced materials. For instance, its ability to undergo further functionalization has led to its use in the development of novel polymers and organic semiconductors. The fluorinated methoxy groups contribute to enhanced thermal stability and electronic properties, making this compound a valuable building block in materials science.

In addition to its role in materials synthesis, this compound has also been investigated for its biological activity. Preliminary assays suggest that it may exhibit antimicrobial properties, particularly against certain bacterial strains. The chlorine atom at the 3-position is believed to play a significant role in modulating these biological effects, as it can influence both the hydrophobicity and electronic characteristics of the molecule.

The unique combination of substituents in 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone also makes it an attractive candidate for use in catalysis. Recent research has demonstrated that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations under mild conditions. Its ability to coordinate with metal centers while maintaining stability under reaction conditions underscores its potential as a versatile catalyst precursor.

From an environmental perspective, understanding the degradation pathways of 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone is critical for assessing its impact on ecosystems. Studies have shown that this compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. However, further research is needed to fully characterize its environmental fate and potential risks.

In conclusion, 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone, with its CAS number 1261646-15-4, represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and functional versatility make it an intriguing subject for ongoing research, particularly in areas such as materials science, catalysis, and biotechnology. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing technological innovations.